Cas no 19018-22-5 (1H-Benzimidazole,1-(2-propen-1-yl)-)

• Product Name: 1H-Benzimidazole,1-(2-propen-1-yl)-
• CAS No: 19018-22-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 123310
• PubChem ID: 594117
• Update Time: 2025-04-18

1H-Benzimidazole,1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(2-propen-1-yl)-
• 1-Allyl-1H-benzimidazole
• 1H-Benzimidazole,1-(2-propenyl)-(9CI)
• 1-prop-2-enylbenzimidazole
• Benzimidazole, 1-allyl-
• 1H-Benzimidazole, 1-(2-propenyl)-
• 1-Allyl-1H-benzo[d]imidazole
• SCHEMBL326813
• 1-allylbenzimidazole
• 1-Allyl-1H-benzimidazole #
• AKOS002285095
• 19018-22-5
• 1-(PROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE

• Inchi： 1S/C10H10N2/c1-2-7-12-8-11-9-5-3-4-6-10(9)12/h2-6,8H,1,7H2
• InChI Key： PVNRLJJDLALBGG-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CC=C

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.22230